![molecular formula C11H16ClN B1355284 N-Methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride CAS No. 22583-90-0](/img/structure/B1355284.png)
N-Methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride
Overview
Description
“N-Methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride” is a chemical compound with the CAS Number: 22583-90-0 . It has a molecular weight of 197.71 . The IUPAC name for this compound is N-methyl-1,2,3,4-tetrahydro-2-naphthalenamine hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H15N.ClH/c1-12-11-7-6-9-4-2-3-5-10(9)8-11;/h2-5,11-12H,6-8H2,1H3;1H . This code provides a unique representation of the molecule’s structure.
Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a melting point of 210-212°C . The compound’s density is 1.0±0.1 g/cm³ , and it has a boiling point of 260.6±29.0°C at 760 mmHg . The vapour pressure is 0.0±0.5 mmHg at 25°C , and the enthalpy of vaporization is 49.8±3.0 kJ/mol . The index of refraction is 1.551 , and the molar refractivity is 51.5±0.4 cm³ .
Scientific Research Applications
Neuroprotective and Antiaddictive Properties
N-Methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride, under the name 1MeTIQ, has been identified as an endogenous compound in the mammalian brain. Studies have highlighted its potential neuroprotective, antiaddictive, and antidepressant-like activities. Particularly in models of central nervous system disorders, 1MeTIQ has been found to offer unique and complex mechanisms of neuroprotection against various neurodegenerative diseases. Its action involves MAO inhibition, free radical scavenging properties, and antagonism to the glutamatergic system, which are believed to play essential roles in its neuroprotective effects. Additionally, it demonstrates potential as an antidepressant and antiaddictive drug, as evidenced by animal models of depression and addiction (Antkiewicz‐Michaluk, Wąsik, & Michaluk, 2018).
Analytical and Environmental Applications
Food Quality and Environmental Impact
Total Volatile Basic Nitrogen (TVB-N) levels are rapidly gaining importance as a quality parameter for various types of meat, including those where this compound might be present. The biochemical pathways involved in TVB-N generation are of interest, as are the potential health effects of methylated amines, which form a significant part of TVB-N. These substances have been related to the pathogenesis of noncommunicable diseases like atherosclerosis, cancers, and diabetes. Strategies to mitigate their impact include reducing daily dietary intake, controlling internal production pathways by targeting gut microbiota, and inhibiting specific enzymes. The research emphasizes the need for agreed international values for TVB-N and TMA in meat products and further investigation into the role of feed, gut microbiota, and translocation of methylated amines to muscles in farmed animals (Bekhit, Giteru, Holman, & Hopkins, 2021).
Degradation of Hazardous Compounds
Nitrogen-containing amino and azo compounds, which are widely used in industries such as textile, agricultural, and chemical, often resist conventional degradation processes. Advanced oxidation processes (AOPs) have been identified as effective in mineralizing these compounds. A systematic review of literature on the degradation of various nitrogen-containing compounds, including aromatic amines, aliphatic amines, N-containing dyes, and N-containing pesticides, using AOPs, has been conducted. The review provides insights into degradation efficiencies, reaction mechanisms, and the effects of various process parameters. It suggests that ozone and Fenton processes are highly reactive towards most amines, dyes, and pesticides, and that hybrid methods under optimized conditions could offer synergistic effects for specific effluents (Bhat & Gogate, 2021).
Safety and Hazards
Mechanism of Action
Target of Action
N-Methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride, also known as 1,2,3,4-Tetrahydro-N-methyl-2-naphthalenamine hydrochloride, primarily targets the serotonin and norepinephrine transporters . These transporters play a crucial role in the reuptake of serotonin and norepinephrine, neurotransmitters that are involved in mood regulation and other neurological functions .
Mode of Action
This compound acts by inhibiting the reuptake of serotonin and norepinephrine, thereby increasing their availability in the synaptic cleft . This increased availability enhances neurotransmission and leads to elevated mood and reduced symptoms in conditions such as depression .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the serotonergic and noradrenergic pathways . By inhibiting the reuptake of serotonin and norepinephrine, this compound prolongs their action and enhances their effects. This can lead to downstream effects such as mood elevation and alleviation of depressive symptoms .
Result of Action
The result of the action of this compound at the molecular and cellular level is an increased concentration of serotonin and norepinephrine in the synaptic cleft . This leads to enhanced neurotransmission and can result in improved mood and reduced depressive symptoms .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound should be stored in an inert atmosphere at room temperature for optimal stability . Additionally, individual factors such as the patient’s metabolic rate, the presence of other medications, and overall health status can also influence the compound’s action and efficacy.
properties
IUPAC Name |
N-methyl-1,2,3,4-tetrahydronaphthalen-2-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N.ClH/c1-12-11-7-6-9-4-2-3-5-10(9)8-11;/h2-5,11-12H,6-8H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQAPZLYBZRDKKF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CCC2=CC=CC=C2C1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60544258 | |
Record name | N-Methyl-1,2,3,4-tetrahydronaphthalen-2-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60544258 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
22583-90-0 | |
Record name | N-Methyl-1,2,3,4-tetrahydronaphthalen-2-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60544258 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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